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Compound of Interest

Compound Name: Physalaemin

Cat. No.: B10773353

Get Quote

Technical Support Center: Physalaemin
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

common challenges related to the solubility and reconstitution of physalaemin.

Frequently Asked Questions (FAQs)
Q1: What is physalaemin?

A1: Physalaemin is a tachykinin peptide originally isolated from the skin of the South American

frog, Physalaemus fuscumaculatus.[1] It is a potent vasodilator and has hypotensive effects.[1]

Structurally and functionally, it is closely related to the mammalian tachykinin, Substance P.[1]

Q2: What is the amino acid sequence and molecular weight of physalaemin?

A2: The amino acid sequence of physalaemin is pGlu-Ala-Asp-Pro-Asn-Lys-Phe-Tyr-Gly-Leu-

Met-NH2. Its molecular formula is C58H84N14O16S, and its molar mass is approximately

1265.45 g/mol .[1]
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Q3: What is the theoretical isoelectric point (pI) of physalaemin?

A3: The theoretical isoelectric point (pI) of physalaemin is approximately 7.2. This is a critical

parameter to consider for its solubility, as peptides are least soluble at or near their pI.

Q4: What are the recommended solvents for reconstituting physalaemin?

A4: Physalaemin is soluble in Dimethyl Sulfoxide (DMSO).[2] For aqueous solutions, it is

recommended to use a buffer with a pH at least 2 units away from its isoelectric point (pI ≈ 7.2).

Therefore, acidic buffers (pH < 5.2) or basic buffers (pH > 9.2) are recommended to improve

solubility in aqueous solutions.

Q5: How should lyophilized physalaemin be stored?

A5: For long-term storage, lyophilized physalaemin should be stored at -20°C or -80°C,

protected from moisture and light. Before opening, it is advisable to allow the vial to equilibrate

to room temperature to prevent condensation.

Q6: How should physalaemin solutions be stored?

A6: Stock solutions of physalaemin should be aliquoted into single-use volumes to avoid

repeated freeze-thaw cycles, which can lead to degradation. These aliquots should be stored at

-20°C or -80°C. For short-term storage of a few days, 2-8°C is acceptable.

Data Presentation
Physicochemical Properties of Physalaemin

Property Value

Molecular Formula C58H84N14O16S

Molar Mass ~1265.45 g/mol [1]

Amino Acid Sequence
pGlu-Ala-Asp-Pro-Asn-Lys-Phe-Tyr-Gly-Leu-

Met-NH2

Theoretical Isoelectric Point (pI) ~7.2
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Qualitative Solubility Profile of Physalaemin
Solvent Solubility Recommendations

Water
Sparingly soluble, especially at

neutral pH

Adjust pH to < 5.2 or > 9.2 for

improved solubility.

DMSO Soluble[2]

Recommended for preparing

high-concentration stock

solutions.

Methanol Soluble

Can be used as a solvent, may

promote a helical

conformation.

Ethanol

Likely soluble, but may be less

effective than DMSO or

methanol

Test a small amount first.

Recommended Storage Conditions
Form Temperature Duration Notes

Lyophilized Powder -20°C to -80°C Years
Protect from moisture

and light.

Stock Solution in

DMSO
-20°C to -80°C Months

Aliquot to avoid

freeze-thaw cycles.

Aqueous Solution -20°C to -80°C Weeks to Months

Aliquot to avoid

freeze-thaw cycles.

Stability is pH-

dependent.

Aqueous Solution 2-8°C Days
For short-term use

only.

Experimental Protocols
Protocol for Reconstitution of Lyophilized Physalaemin
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This protocol provides a best-practice methodology for reconstituting lyophilized physalaemin
to prepare a stock solution.

Materials:

Lyophilized physalaemin

Sterile, anhydrous DMSO or a sterile aqueous buffer (e.g., 10 mM Acetate buffer, pH 4.5 or

10 mM Ammonium Bicarbonate buffer, pH 9.5)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized physalaemin to warm to

room temperature for at least 15-20 minutes. This prevents moisture from condensing on the

peptide.

Solvent Selection:

For a high-concentration stock solution: Anhydrous DMSO is recommended.

For an aqueous stock solution: Choose a buffer with a pH at least 2 units away from the pI

of ~7.2. An acidic buffer (pH < 5.2) or a basic buffer (pH > 9.2) is recommended.

Calculate Solvent Volume: Determine the volume of solvent needed to achieve the desired

stock solution concentration.

Example for a 1 mg/mL stock solution: Add 1 mL of solvent to 1 mg of physalaemin.

Example for a 1 mM stock solution: Volume (in L) = (mass of peptide in g) / (molar mass of

peptide in g/mol ) / (desired concentration in mol/L). For 1 mg of physalaemin (0.001 g)

and a molar mass of 1265.45 g/mol , to make a 1 mM (0.001 M) solution: Volume = 0.001 /

1265.45 / 0.001 ≈ 0.00079 L or 790 µL.
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Reconstitution: a. Carefully open the vial. b. Add the calculated volume of the chosen solvent

to the vial. c. Gently swirl the vial or pipette the solution up and down to dissolve the peptide.

Avoid vigorous shaking or vortexing to minimize the risk of aggregation. d. If solubility is an

issue, gentle warming (up to 37°C) or brief sonication can be attempted.

Aliquoting and Storage: a. Once the physalaemin is fully dissolved, dispense the solution

into single-use, sterile, low-protein-binding microcentrifuge tubes. b. Store the aliquots at

-20°C or -80°C.

Troubleshooting Guides
Q: My lyophilized physalaemin is not dissolving in water. What should I do?

A: This is a common issue as physalaemin has limited solubility in neutral water, especially

around its isoelectric point (pI ≈ 7.2). At this pH, the net charge of the peptide is zero, which can

lead to aggregation and precipitation.

Recommended Solutions:

Adjust the pH: The most effective way to increase solubility is to use a buffer with a pH at

least 2 units away from the pI. Try dissolving the peptide in a slightly acidic buffer (e.g., 10

mM acetate buffer, pH 4.0-5.0) or a slightly basic buffer (e.g., 10 mM ammonium

bicarbonate, pH 9.0-10.0).

Use an Organic Solvent: If an aqueous solution is not strictly required for your stock, dissolve

the physalaemin in a small amount of anhydrous DMSO first. You can then dilute this stock

solution into your aqueous experimental buffer.

Q: My physalaemin solution is cloudy or has visible precipitates. What could be the cause and

how can I fix it?

A: Cloudiness or precipitation indicates that the physalaemin has either not fully dissolved or

is aggregating in the solution.

Potential Causes and Solutions:
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pH is too close to the pI: As mentioned above, ensure the pH of your aqueous solution is not

between 6 and 8.

Concentration is too high: You may have exceeded the solubility limit of physalaemin in the

chosen solvent. Try preparing a more dilute solution.

Improper Dissolution Technique: The peptide may not have fully dissolved. Try gentle

warming (up to 37°C) or brief sonication to aid dissolution.

Aggregation over time: If the solution becomes cloudy after storage, the peptide may be

aggregating. Ensure you are storing aliquots at -20°C or -80°C and avoid repeated freeze-

thaw cycles.

Q: I am concerned about my physalaemin aggregating. How can I prevent this?

A: Peptide aggregation can be a concern, especially for long-term experiments or when

working with high concentrations. Physalaemin has been shown to form amyloid fibrils under

certain conditions.

Preventative Measures:

Proper Reconstitution and Storage: Follow the recommended protocols for reconstitution and

storage. Using an appropriate pH and avoiding freeze-thaw cycles are crucial.

Work with Fresh Solutions: Whenever possible, prepare fresh dilutions from your frozen

stock solution for your experiments.

Consider Additives: For some peptides, the inclusion of certain excipients (e.g., arginine,

glycerol) in the buffer can help to reduce aggregation. However, the compatibility of these

additives with your specific assay must be verified.
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Physalaemin Solubility Issue

Is the solvent water or a neutral buffer?

pH is likely near the pI (~7.2),
 causing low solubility.

Yes

Is the concentration high?

No

Adjust pH to < 5.2 or > 9.2
(e.g., use acidic or basic buffer)

Use a small amount of
anhydrous DMSO to dissolve first

Solubility Achieved

Prepare a more dilute solution

Yes

Try gentle warming (to 37°C)
or brief sonication

No
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Caption: Troubleshooting workflow for physalaemin solubility issues.
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Physalaemin

Neurokinin-1 (NK1) Receptor

Binds to

G-protein Activation

Intracellular Signaling Cascade
(e.g., Phospholipase C activation)

Cellular Response
(e.g., Vasodilation, Smooth Muscle Contraction)

Click to download full resolution via product page

Caption: Simplified signaling pathway of physalaemin via the NK1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10773353/docs#issues-with-physalaemin-solubility-
and-reconstitution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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